Cas no 2229113-35-1 (2-(1-bromo-2-methylpropan-2-yl)quinoxaline)

• Product Name: 2-(1-bromo-2-methylpropan-2-yl)quinoxaline
• CAS No: 2229113-35-1
• MF: C₁₂H₁₃BrN₂
• MW: 265.149021863937
• CID: 5952953
• PubChem ID: 165643199
• Update Time: 2025-05-21

2-(1-bromo-2-methylpropan-2-yl)quinoxaline Chemical and Physical Properties

Names and Identifiers

• 2-(1-bromo-2-methylpropan-2-yl)quinoxaline
• EN300-1904792
• 2229113-35-1

• Inchi： 1S/C12H13BrN2/c1-12(2,8-13)11-7-14-9-5-3-4-6-10(9)15-11/h3-7H,8H2,1-2H3
• InChI Key： PFAMRYDZIPIEHX-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)C1C=NC2C=CC=CC=2N=1

Computed Properties

• Exact Mass: 264.02621g/mol
• Monoisotopic Mass: 264.02621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 25.8Ų

Additional information on 2-(1-bromo-2-methylpropan-2-yl)quinoxaline

Comprehensive Overview of 2-(1-bromo-2-methylpropan-2-yl)quinoxaline (CAS No. 2229113-35-1)

2-(1-bromo-2-methylpropan-2-yl)quinoxaline (CAS No. 2229113-35-1) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in pharmaceutical and agrochemical research. The compound belongs to the quinoxaline family, a class of heterocyclic compounds known for their diverse biological activities. With the increasing demand for novel chemical entities in drug discovery, 2-(1-bromo-2-methylpropan-2-yl)quinoxaline has emerged as a promising candidate for further investigation.

The molecular structure of 2-(1-bromo-2-methylpropan-2-yl)quinoxaline features a quinoxaline core substituted with a 1-bromo-2-methylpropan-2-yl group. This combination imparts distinct physicochemical properties, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential as a building block for the development of new small-molecule inhibitors and bioactive compounds. The presence of the bromo moiety also offers opportunities for further functionalization through cross-coupling reactions, a topic frequently searched in academic and industrial circles.

In the context of current trends, 2-(1-bromo-2-methylpropan-2-yl)quinoxaline aligns with the growing interest in sustainable chemistry and green synthesis. Many users searching for eco-friendly chemical processes or catalyst-free reactions may find this compound relevant due to its potential role in minimizing waste and improving reaction efficiency. Additionally, its application in medicinal chemistry resonates with the surge in demand for targeted therapies and precision medicine, which are hot topics in both scientific literature and public discourse.

From a technical standpoint, the synthesis of 2-(1-bromo-2-methylpropan-2-yl)quinoxaline typically involves multi-step reactions, including condensation and halogenation processes. The compound's purity and yield are critical factors for researchers, as highlighted by frequent searches for high-purity chemical intermediates and optimized synthetic routes. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to characterize this compound, ensuring its suitability for downstream applications.

The versatility of 2-(1-bromo-2-methylpropan-2-yl)quinoxaline extends to its potential use in material science. Recent studies have explored its incorporation into organic electronic materials, a field that has seen exponential growth due to the demand for flexible electronics and energy-efficient devices. This intersection of chemistry and materials science is a trending topic, with many users searching for novel organic semiconductors and functional materials.

Safety and handling of 2-(1-bromo-2-methylpropan-2-yl)quinoxaline are also important considerations. While not classified as hazardous under standard regulations, proper laboratory practices are essential. This aligns with the increasing public interest in chemical safety protocols and responsible research practices, as evidenced by search trends in educational and industrial settings.

In conclusion, 2-(1-bromo-2-methylpropan-2-yl)quinoxaline (CAS No. 2229113-35-1) represents a fascinating area of research with broad implications across multiple disciplines. Its unique structure, combined with the growing demand for innovative chemical solutions, positions it as a compound of significant interest. As research continues to uncover its full potential, this molecule is likely to remain a focus of scientific inquiry and industrial application for years to come.